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Compound of Interest

Compound Name:
2-Bromo-N-phenethyl-

propionamide

CAS No.: 626209-17-4

Cat. No.: B1274578

Get Quote

Executive Summary & Structural Identity
2-Bromo-N-phenethyl-propionamide (also known as 2-Bromo-N-(2-

phenylethyl)propanamide) is a specialized electrophilic intermediate used primarily in the

synthesis of nitrogen-containing heterocycles and complex amide derivatives. Its utility stems

from the bifunctional nature of its scaffold: it possesses a nucleophilic amide nitrogen (masked)

and a highly reactive electrophilic carbon at the

-position (C2).

This guide provides a rigorous physicochemical profile to assist researchers in handling,

characterizing, and utilizing this compound in drug discovery workflows.
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Parameter Detail

IUPAC Name 2-bromo-N-(2-phenylethyl)propanamide

CAS Number 626209-17-4

Molecular Formula

Molecular Weight 256.14 g/mol

SMILES CC(C(=O)NCCC1=CC=CC=C1)Br

Chirality

The C2 carbon is a stereocenter. Standard

synthesis yields the racemate (

), though enantioselective routes exist.

Physicochemical Parameters
The following data aggregates experimental values and high-confidence predictive models

based on Structure-Property Relationships (SPR).

Core Physical Data
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Property Value / Range Context & Implication

Physical State Solid (Crystalline)
Typically appears as off-white

to beige needles or powder.

Melting Point 92 °C - 94 °C

Sharp melting point indicates

high purity; broadening

suggests hydrolysis to 2-

bromopropionic acid.

Boiling Point ~393 °C (Predicted)

Decomposition often occurs

before boiling at atmospheric

pressure.

Density 1.34 ± 0.06 g/cm³
Denser than water due to the

heavy bromine atom.

LogP (Octanol/Water) 2.5 - 2.8 (Est.)

Moderately lipophilic. The

phenethyl tail drives

membrane permeability, while

the amide provides H-bond

donor/acceptor sites.

Solubility Profile
Understanding the solubility landscape is critical for reaction solvent selection (process

chemistry) and purification.

High Solubility: Dichloromethane (DCM), Chloroform, Ethyl Acetate, DMSO, Methanol.

Moderate Solubility: Ethanol, Acetonitrile.

Low/Insoluble: Water, Hexanes (often used as a precipitant during recrystallization).

Reactivity & Stability Profile
The chemical behavior of 2-Bromo-N-phenethyl-propionamide is defined by the lability of the

C-Br bond.
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Electrophilic Potential ( -Alkylation)
The carbon alpha to the carbonyl is electron-deficient due to both the carbonyl and the

bromine. This makes it a prime target for Nucleophilic Substitution (

).

Amines: Reacts to form

-amino amides.

Thiols: Rapidly forms thioethers.

Intramolecular Cyclization: Under basic conditions, the amide nitrogen can attack the

-carbon (if deprotonated) to form lactams, though steric strain usually disfavors 3-membered
rings (aziridinones) in favor of intermolecular reactions or polymerization.

Hydrolytic Instability
While the amide bond is relatively stable, the C-Br bond is susceptible to hydrolysis in aqueous

basic media, yielding N-phenethyl-lactamide (substitution of Br by OH) or elimination products

(acrylamides).

Visualization of Reactivity Pathways
The following diagram illustrates the divergent pathways available to this intermediate,

highlighting its role as a branch point in synthesis.
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Figure 1: Divergent reactivity pathways. The SN2 pathway is the primary utility in medicinal

chemistry.

Analytical Characterization Protocols
To ensure scientific integrity, characterization must rely on orthogonal methods:

Chromatography for purity and Spectroscopy for identity.

HPLC Purity Profiling
Objective: Quantify purity and detect the des-bromo impurity (N-phenethylpropionamide) or

hydrolyzed byproducts.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (MeCN).[1]

Gradient:

0-2 min: 5% B (Isocratic hold)

2-12 min: 5%
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95% B (Linear ramp)

12-15 min: 95% B (Wash)

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 210 nm (Amide bond) and 254 nm (Phenyl ring).

Expected Retention: The target compound is lipophilic and will elute late in the gradient

(approx. 8-10 min depending on dead volume).

Nuclear Magnetic Resonance (NMR) Identity
The

-NMR spectrum provides a definitive fingerprint.
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Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

Amide NH 6.0 - 6.5 Broad Singlet 1H

Exchangeable;

shift varies with

concentration/sol

vent.

Aromatic Ring 7.1 - 7.4 Multiplet 5H

Typical

monosubstituted

benzene pattern.

-CH (Methine) 4.3 - 4.5 Quartet 1H

Deshielded by Br

and Carbonyl.

Couples with

methyl group.

3.4 - 3.6 Quartet/Multiplet 2H

Adjacent to

Nitrogen;

couples with NH

and benzylic

CH2.

Benzylic 2.8 - 2.9 Triplet 2H
Adjacent to

aromatic ring.

Terminal 1.8 - 1.9 Doublet 3H
Couples with the

-methine.

Analytical Logic Flow
The following workflow ensures rigorous quality control (QC) before the material is committed

to subsequent synthesis steps.
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Figure 2: QC Decision Tree. Simultaneous NMR and HPLC analysis prevents false positives

from non-UV active impurities.

Handling & Safety (E-E-A-T)
Warning: As an

-haloamide, this compound is a potential alkylating agent. It can react with nucleophilic
residues in proteins (cysteine, lysine) and DNA.

Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Nitrile gloves are standard, but double-gloving is recommended due to the compound's

lipophilicity (potential for permeation).
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Deactivation: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate

to nucleophilically displace the bromine before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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